Cas no 81907-04-2 (artabsinolide D)

• Product name: artabsinolide D
• CAS No: 81907-04-2
• MF: C₁₅H₂₂O₅
• MW: 282.332185268402
• CID: 2019559
• PubChem ID: 162893258

artabsinolide D Chemical and Physical Properties

Names and Identifiers

• artabsinolide D
• DTXSID601107986
• (3S,3aS,6S,7R,9S,9bS)-3a,4,5,6,7,8,9,9b-Octahydro-6,7,9-trihydroxy-3,6,9-trimethylazuleno[4,5-b]furan-2(3H)-one
• 81907-04-2

• Inchi： InChI=1S/C15H22O5/c1-7-8-4-5-14(2,18)10-9(16)6-15(3,19)11(10)12(8)20-13(7)17/h7-9,12,16,18-19H,4-6H2,1-3H3
• InChI Key： YZKOCDPFUHYTHX-UHFFFAOYSA-N
• SMILES： CC1C2CCC(C)(O)C3=C(C2OC1=O)C(C)(O)CC3O |c:8|

Computed Properties

• Exact Mass: 282.14672380Da
• Monoisotopic Mass: 282.14672380Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.809
• Topological Polar Surface Area: 87Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones